Cas no 874999-48-1 (3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID)

• Product Name: 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID
• CAS No: 874999-48-1
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 5225212
• Update Time: 2026-03-07

3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID Chemical and Physical Properties

Names and Identifiers

• ZERENEX E/4047499
• AKOS BB-8414
• 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID
• ART-CHEM-BB B025438
• ASISCHEM B52598
• 2-Propenoic acid, 3-[5-(2-methyl-5-nitrophenyl)-2-furanyl]-

• Inchi： 1S/C14H11NO5/c1-9-2-3-10(15(18)19)8-12(9)13-6-4-11(20-13)5-7-14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： HTUVPHPOOKWVEL-UHFFFAOYSA-N
• SMILES： CC1C=CC([N+]([O-])=O)=CC=1C1OC(C=CC(O)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Additional information on 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID

Comprehensive Overview of 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID (CAS No. 874999-48-1)

3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID (CAS No. 874999-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique furan and acrylic acid moieties, exhibits promising properties for applications in drug development and advanced materials. Its molecular structure, featuring a 2-methyl-5-nitrophenyl group attached to a furan ring, makes it a versatile intermediate in synthetic chemistry.

The growing interest in 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID is driven by its potential role in the development of anti-inflammatory agents and antimicrobial compounds. Researchers are particularly intrigued by its ability to modulate biological pathways, which aligns with current trends in targeted therapy and precision medicine. The compound's nitro group and acrylic acid functionality further enhance its reactivity, making it a valuable building block for heterocyclic synthesis.

In the context of green chemistry, 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID has been explored for its potential in sustainable synthesis routes. With increasing demand for eco-friendly chemical processes, this compound's compatibility with catalytic reactions and biodegradable materials positions it as a candidate for future innovations. Its furan-based structure also aligns with the shift toward bio-derived feedstocks, a hot topic in modern chemical research.

From a technical perspective, the synthesis of 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID involves multi-step reactions, including cross-coupling and condensation processes. The compound's CAS No. 874999-48-1 serves as a critical identifier for researchers sourcing high-purity samples. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity, ensuring reliable results in experimental settings.

The pharmaceutical industry has shown keen interest in derivatives of 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID, particularly for their potential as enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in addressing drug-resistant infections, a pressing global health challenge. Additionally, its photophysical properties have sparked investigations into applications for organic electronics and sensors, further broadening its utility.

For researchers and manufacturers, understanding the stability and storage conditions of 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID is crucial. Proper handling under controlled environments ensures its longevity and performance in downstream applications. As the scientific community continues to explore its potential, this compound remains a subject of active discussion in academic journals and industry conferences.

In summary, 3-[5-(2-METHYL-5-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID (CAS No. 874999-48-1) represents a fascinating intersection of chemistry and innovation. Its diverse applications, from medicinal chemistry to advanced materials, underscore its importance in contemporary research. As interest in sustainable chemistry and targeted drug design grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.